Cas no 136091-68-4 (4-Bromo-1-butanol-1,1,2,2,3,3,4,4-d8)

• Product Name: 4-Bromo-1-butanol-1,1,2,2,3,3,4,4-d8
• CAS No: 136091-68-4
• Molecular Formula: C₄H₉OBr
• Molecular Weight: 153.01766
• CID: 137972
• PubChem ID: 12251654

4-Bromo-1-butanol-1,1,2,2,3,3,4,4-d8 Properties

Names and Identifiers

• 1-Butan-1,1,2,2,3,3,4,4-d8-ol,4-bromo- (9CI)
• 4-BROMO-1-BUTANOL-1,1,2,2,3,3,4,4-D8
• 1,1,2,2,3,3,4,4,4-Nonafluoro-N,N-bis(2-hydroxyethyl)butane-1-sulphonamide
• 1,1,2,2,3,3,4,4-d8-4-bromobutan-1-ol
• 1-Butanesulfonamide,1,1,2,2,3,3,4,4,4-nonafluoro-N,N-bis(2-hydroxyethyl)-
• AC1L3NEW
• AG-F-17841
• CTK4H2433
• EINECS 252-044-7
• N,N-Bis(2-hydroxyethyl)perfluorobutanesulfonamide
• 136091-68-4
• SCHEMBL14477544
• D97935
• CS-0590276
• 4-Bromo-1-butanol-d8
• AKOS015910532
• HY-W000344S
• 4-Bromo-1,1,2,2,3,3,4,4-octadeuteriobutan-1-ol
• 1-Butan-1,1,2,2,3,3,4,4-d8-ol,4-bromo-(9ci)

• InChIKey： SIJLYRDVTMMSIP-SVYQBANQSA-N
• Inchi： InChI=1S/C4H9BrO/c5-3-1-2-4-6/h6H,1-4H2/i1D2,2D2,3D2,4D2
• SMILES： [2H]C(C(C(C(O)([2H])[2H])([2H])[2H])([2H])[2H])([2H])Br

Computed Properties

• Exact Mass: 168.08399
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 160.034
• Heavy Atom Count: 6
• Complexity: 23.5
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 1.15380
• PSA: 20.23
• Boiling Point: 190.932 °C at 760 mmHg
• Flash Point: 92.102 °C
• Density: 1.53